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Compound of Interest

Compound Name: MK-8745

Cat. No.: B1683908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of MK-8745, a potent and selective Aurora A kinase inhibitor. Adherence to these

guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Chemical Properties and Solubility
MK-8745 is a small molecule inhibitor with the following chemical properties:

Property Value

CAS Number 885325-71-3

Molecular Formula C₂₀H₁₉ClFN₅OS

Molecular Weight 431.91 g/mol [1]

Appearance Solid powder[2]

MK-8745 exhibits varying solubility in different solvents. It is highly soluble in Dimethyl

Sulfoxide (DMSO) and has limited solubility in ethanol and water. For optimal results, it is

recommended to use fresh, high-purity DMSO.

Table 1: Solubility of MK-8745 in Common Solvents
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Solvent Solubility Notes

DMSO ≥ 100 mg/mL (231.53 mM)[1]

Use of fresh DMSO is

recommended as moisture can

reduce solubility.[3]

Ethanol ≥ 2.28 mg/mL

Gentle warming and sonication

may be required to fully

dissolve the compound.[4]

Water Insoluble

Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Use
This protocol describes the preparation of a 10 mM MK-8745 stock solution in DMSO.

Materials:

MK-8745 powder

Anhydrous DMSO (Biotechnology grade)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Optional: Ultrasonic bath

Procedure:

Weighing the Compound: Accurately weigh the desired amount of MK-8745 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 4.319 mg of MK-8745.
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Solvent Addition: Add the calculated volume of DMSO to the vial containing the MK-8745
powder. For a 10 mM solution, add 1 mL of DMSO for every 4.319 mg of compound.

Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. If

necessary, gently warm the tube to 37°C for 10 minutes and/or use an ultrasonic bath to aid

dissolution.[4][5]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or

at -80°C for long-term storage (up to 6 months).[1][5]

Table 2: Volume of DMSO for Preparing Various Concentrations of MK-8745 Stock Solutions

Desired Concentration Mass of MK-8745 Volume of DMSO

1 mM 1 mg 2.3153 mL[1]

5 mM 1 mg 0.4631 mL[1]

10 mM 1 mg 0.2315 mL[1]

1 mM 5 mg 11.5765 mL[1]

5 mM 5 mg 2.3153 mL[1]

10 mM 5 mg 1.1576 mL[1]

1 mM 10 mg 23.1530 mL[1]

5 mM 10 mg 4.6306 mL[1]

10 mM 10 mg 2.3153 mL[1]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the high-concentration stock solution to prepare working

solutions for treating cells in culture.
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Materials:

10 mM MK-8745 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM MK-8745 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations for your experiment. For example, to prepare a 10

µM working solution, dilute the 10 mM stock solution 1:1000 in culture medium. It is

recommended to perform intermediate dilutions to ensure accuracy.

Application to Cells: Add the appropriate volume of the final working solution to your cell

culture plates. Ensure the final concentration of DMSO in the culture medium is low (typically

<0.1%) to avoid solvent-induced toxicity.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment

and use them immediately.

Visualization of Key Processes
MK-8745 Mechanism of Action
MK-8745 is a selective inhibitor of Aurora A kinase, a key regulator of mitotic progression.[3][4]

Inhibition of Aurora A by MK-8745 leads to G2/M cell cycle arrest and, in p53 wild-type cells,

induces p53-dependent apoptosis.[1][3][6]
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Caption: Signaling pathway of MK-8745 action.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the general workflow for preparing MK-8745 stock and

working solutions.
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Stock Solution Preparation

Working Solution Preparation

1. Weigh MK-8745 Powder

2. Add DMSO

3. Vortex / Sonicate

4. Aliquot

5. Store at -20°C / -80°C

6. Thaw Aliquot

For Experiment

7. Serially Dilute in Medium

8. Use Immediately
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Caption: Workflow for preparing MK-8745 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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